molecular formula C20H18N4O2S B2370104 2-[[1-(1,3-Benzothiazole-2-carbonyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile CAS No. 2379977-22-5

2-[[1-(1,3-Benzothiazole-2-carbonyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile

Cat. No. B2370104
CAS RN: 2379977-22-5
M. Wt: 378.45
InChI Key: DRVYWWJMPONGFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[[1-(1,3-Benzothiazole-2-carbonyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile is a useful research compound. Its molecular formula is C20H18N4O2S and its molecular weight is 378.45. The purity is usually 95%.
BenchChem offers high-quality 2-[[1-(1,3-Benzothiazole-2-carbonyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[[1-(1,3-Benzothiazole-2-carbonyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

  • Synthesis Techniques : This compound and its derivatives are synthesized using various techniques, such as the reaction of 2-amino-substituted benzothiazoles with p-acetamidobenzenesulfonyl chloride, forming N-acetyl- pyridinium complexes. This process facilitates the condensation to yield the desired products (Patel & Agravat, 2009).

  • Antimicrobial Properties : Several studies have found these compounds to possess significant antibacterial activity. This is established through the synthesis of different pyridine derivatives containing the benzothiazole moiety, which have been screened for their effectiveness against bacteria and fungi (Patel, Agravat, & Shaikh, 2011).

Molecular Docking Studies

  • Breast Cancer Research : Molecular docking studies of similar compounds have been carried out with targets in breast cancers, such as estrogen and progesterone receptors. These studies aim to predict the activity of these compounds against these receptors, contributing to the understanding of their potential use in cancer treatment (Shirani, Maleki, Asadi, & Dinari, 2021).

Synthesis of Fused Heterocyclic Nitrogen Compounds

  • Development of Fused Heterocycles : The compound has been used in the synthesis of new N-amino-2-pyridones and cycloalkane ring-fused pyridine derivatives containing the benzothiazole moiety. These advancements in synthetic methods contribute to the development of a variety of heterocyclic nitrogen compounds (Elgemeie, Shams, Elkholy, & Abbas, 2000).

Synthesis of New Pyridine Derivatives

  • Novel Synthesis Methods : Innovative synthesis methods for new pyridine derivatives involving the benzothiazole moiety have been explored. This includes reactions under various conditions, such as ultrasonic irradiation and traditional reflux methods, leading to the formation of diverse compounds with potential pharmacological applications (Venkatesan & Maruthavanan, 2011).

  • Potential as Antimicrobial Agents : Compounds synthesized using these methods have been evaluated for their antimicrobial properties, showing considerable activity against different microbial strains (Patel & Agravat, 2007).

Additional Applications

  • Chemical Structure and Analysis : The synthesis and characterization of such compounds, including their chemical structure and properties, are crucial in expanding the understanding of their potential applications in various fields, such as medicinal chemistry and materials science (Bogdanowicz et al., 2013).

properties

IUPAC Name

2-[[1-(1,3-benzothiazole-2-carbonyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H18N4O2S/c21-11-14-7-8-22-18(10-14)26-13-15-4-3-9-24(12-15)20(25)19-23-16-5-1-2-6-17(16)27-19/h1-2,5-8,10,15H,3-4,9,12-13H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DRVYWWJMPONGFB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CN(C1)C(=O)C2=NC3=CC=CC=C3S2)COC4=NC=CC(=C4)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H18N4O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

378.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.